Cas no 885271-07-8 (2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-, ethyl ester)

2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-, ethyl ester structure
885271-07-8 structure
Product Name:2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-, ethyl ester
CAS No:885271-07-8
MF:C12H10BrClO3
MW:317.563002109528
CID:710781
PubChem ID:53408514
Update Time:2025-04-19

2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-, ethyl ester
    • 8-Bromo-6-chloro-2H-chromene-3-carboxylic acid ethyl ester
    • ethyl 8-bromo-6-chloro-2H-chromene-3-carboxylate
    • DTXSID60696322
    • 885271-07-8
    • FT-0746027
    • ethyl8-bromo-6-chloro-2H-chromene-3-carboxylate
    • Ethyl 8-bromo-6-chloro-2H-1-benzopyran-3-carboxylate
    • AKOS024258389
    • C12H10BrClO3
    • AB18631
    • Inchi: 1S/C12H10BrClO3/c1-2-16-12(15)8-3-7-4-9(14)5-10(13)11(7)17-6-8/h3-5H,2,6H2,1H3
    • InChI Key: OGYSUWAECFNCSR-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2C=C(C(=O)OCC)COC=21)Cl

Computed Properties

  • Exact Mass: 315.95000
  • Monoisotopic Mass: 315.95018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 3.44140

2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-, ethyl ester Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-, ethyl ester Pricemore >>

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